Cas no 4941-93-9 ((2e,4e)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienoic Acid)

• Product Name: (2e,4e)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienoic Acid
• CAS No: 4941-93-9
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 932369
• PubChem ID: 5355027
• Update Time: 2025-04-19

(2e,4e)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienoic Acid Chemical and Physical Properties

Names and Identifiers

• (2e,4e)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienoic Acid
• C15 acid
• NSC23978
• all-trans-5-(2,6,6-Trimethylcyclohexen-1-yl)-3-methylpenta-2,4-diene-1 acid
• 4941-93-9
• SCHEMBL8776466
• 2,4-Pentadienoic acid, 3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E,E)-
• BASF 36592
• trans-beta-Ionylidene acetic acid
• (E,E)-3-Methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4-pentadienoic acid
• (2e,4e)-3-methyl-5-(2,6,6-trimethylcyclohex-1-enyl) penta-2,4-dienoic acid
• 14398-42-6
• NSC-23978
• trans,trans-beta-Ionylideneacetic acid
• RO 4-6230
• SCHEMBL11790962

• Inchi： 1S/C15H22O2/c1-11(10-14(16)17)7-8-13-12(2)6-5-9-15(13,3)4/h7-8,10H,5-6,9H2,1-4H3,(H,16,17)/b8-7+,11-10+
• InChI Key： QPYAIIGNPFMEIE-ZDVGBALWSA-N
• SMILES： OC(/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3